Cas no 1241674-09-8 (5-Iodo-2-methoxy-4-methylbenzoic acid)
1241674-09-8 structure
Product Name:5-Iodo-2-methoxy-4-methylbenzoic acid
CAS No:1241674-09-8
MF:C9H9IO3
MW:292.070435285568
MDL:MFCD16875644
CID:842768
PubChem ID:46829360
Update Time:2025-09-18
5-Iodo-2-methoxy-4-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Iodo-2-methoxy-4-methylbenzoic acid
- 5-iodo-2-methoxy-4-methylbenzoate
- Benzoic acid, 5-iodo-2-methoxy-4-methyl-
- AK-88844
- ANW-44192
- AR-527
- BD228523
- CTK8B4179
- 1241674-09-8
- AR-527/43415035
- AKOS015999060
- SCHEMBL12108943
- DTXSID20676307
- ZMSRDJONMBQQAD-UHFFFAOYSA-N
- DS-18532
- 5-Iodo-2-methoxy-4-methylbenzoicacid
- s11838
- DA-37282
- MFCD16875644
-
- MDL: MFCD16875644
- Inchi: 1S/C9H9IO3/c1-5-3-8(13-2)6(9(11)12)4-7(5)10/h3-4H,1-2H3,(H,11,12)
- InChI Key: ZMSRDJONMBQQAD-UHFFFAOYSA-N
- SMILES: IC1=CC(C(=O)O)=C(C=C1C)OC
Computed Properties
- Exact Mass: 291.95964g/mol
- Monoisotopic Mass: 291.95964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 46.5Ų
5-Iodo-2-methoxy-4-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM155146-10g |
5-iodo-2-methoxy-4-methylbenzoic acid |
1241674-09-8 | 95+% | 10g |
$215 | 2021-06-17 | |
| Alichem | A019097469-10g |
5-Iodo-2-methoxy-4-methylbenzoic acid |
1241674-09-8 | 97% | 10g |
$400.00 | 2023-09-03 | |
| Chemenu | CM155146-10g |
5-iodo-2-methoxy-4-methylbenzoic acid |
1241674-09-8 | 95+% | 10g |
$299 | 2023-01-01 | |
| eNovation Chemicals LLC | D544969-5g |
Benzoic acid, 5-iodo-2-methoxy-4-methyl- |
1241674-09-8 | 97% | 5g |
$500 | 2024-06-05 | |
| eNovation Chemicals LLC | D544969-10g |
Benzoic acid, 5-iodo-2-methoxy-4-methyl- |
1241674-09-8 | 97% | 10g |
$900 | 2024-06-05 | |
| eNovation Chemicals LLC | D544969-25g |
Benzoic acid, 5-iodo-2-methoxy-4-methyl- |
1241674-09-8 | 97% | 25g |
$1600 | 2024-06-05 | |
| eNovation Chemicals LLC | K11874-5g |
5-iodo-2-methoxy-4-methylbenzoic acid |
1241674-09-8 | 98% | 5g |
$520 | 2023-09-03 | |
| eNovation Chemicals LLC | K11874-10g |
5-iodo-2-methoxy-4-methylbenzoic acid |
1241674-09-8 | 98% | 10g |
$756 | 2023-09-03 | |
| Chemenu | CM155146-1g |
5-iodo-2-methoxy-4-methylbenzoic acid |
1241674-09-8 | 95+% | 1g |
$58 | 2023-01-01 | |
| Chemenu | CM155146-5g |
5-iodo-2-methoxy-4-methylbenzoic acid |
1241674-09-8 | 95+% | 5g |
$175 | 2023-01-01 |
5-Iodo-2-methoxy-4-methylbenzoic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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